Cas no 1603272-30-5 (3-2-bromo-1-(2-fluorophenyl)ethoxyoxetane)

• Product Name: 3-2-bromo-1-(2-fluorophenyl)ethoxyoxetane
• CAS No: 1603272-30-5
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• CID: 6218465
• PubChem ID: 102607685
• Update Time: 2025-07-02

3-2-bromo-1-(2-fluorophenyl)ethoxyoxetane Chemical and Physical Properties

Names and Identifiers

• 3-2-bromo-1-(2-fluorophenyl)ethoxyoxetane
• 3-[2-bromo-1-(2-fluorophenyl)ethoxy]oxetane
• 1603272-30-5
• EN300-1132675

• Inchi： 1S/C11H12BrFO2/c12-5-11(15-8-6-14-7-8)9-3-1-2-4-10(9)13/h1-4,8,11H,5-7H2
• InChI Key： USRYZRYVGLJHCQ-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1F)OC1COC1

Computed Properties

• Exact Mass: 274.00047g/mol
• Monoisotopic Mass: 274.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-2-bromo-1-(2-fluorophenyl)ethoxyoxetane

Comprehensive Overview of 3-2-bromo-1-(2-fluorophenyl)ethoxyoxetane (CAS No. 1603272-30-5)

The compound 3-2-bromo-1-(2-fluorophenyl)ethoxyoxetane (CAS No. 1603272-30-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring an oxetane ring and a 2-fluorophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics and fluorinated compounds in modern medicine.

One of the key reasons for the growing interest in 3-2-bromo-1-(2-fluorophenyl)ethoxyoxetane is its role in the development of targeted therapies. The presence of a bromo substituent and a fluorophenyl group enhances its reactivity, allowing for precise modifications in medicinal chemistry. This aligns with current trends in personalized medicine, where researchers seek compounds that can be tailored to specific biological targets. Additionally, the oxetane ring is known for improving metabolic stability, a critical factor in the design of next-generation pharmaceuticals.

From a synthetic perspective, CAS No. 1603272-30-5 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental concerns, scientists are exploring eco-friendly methods to produce such compounds. The incorporation of fluorine atoms, for instance, is a hot topic due to their ability to enhance drug potency while minimizing ecological impact. This compound’s versatility also makes it a candidate for catalysis studies, where efficiency and selectivity are paramount.

Another area where 3-2-bromo-1-(2-fluorophenyl)ethoxyoxetane shows promise is in material science. Its structural features could contribute to the development of advanced polymeric materials or liquid crystals, which are essential for electronics and display technologies. The combination of halogenated and heterocyclic components offers unique physicochemical properties, making it a subject of interdisciplinary research.

In summary, 3-2-bromo-1-(2-fluorophenyl)ethoxyoxetane (CAS No. 1603272-30-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its relevance to cutting-edge fields like drug discovery, sustainable chemistry, and advanced materials ensures its continued prominence in scientific literature. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.